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Compound of Interest

Compound Name: 2-Piperidin-1-ylmethyl-acrylic acid

Cat. No.: B1609879 Get Quote

Introduction: A Versatile Bifunctional Building Block
2-Piperidin-1-ylmethyl-acrylic acid, also known as 2-(piperidin-1-ylmethyl)propenoic acid, is

a highly functionalized and versatile building block for organic synthesis. Its structure is

distinguished by the convergence of three key chemical motifs within a compact framework: an

α,β-unsaturated carboxylic acid, a tertiary amine, and a piperidine ring. This unique

combination imparts a spectrum of reactivity that makes it a valuable intermediate in

pharmaceutical development and materials science.

The piperidine scaffold is a ubiquitous and privileged structure in medicinal chemistry,

frequently found in FDA-approved drugs targeting the central nervous system (CNS), as well as

in antiviral and anticancer agents.[1] The inclusion of the piperidine ring in this molecule can

enhance aqueous solubility, modulate lipophilicity, and provide a handle for specific biological

interactions, improving pharmacokinetic properties.[1] The acrylic acid moiety serves as a

reactive handle for a variety of transformations, including polymerization, amide bond

formation, and conjugate additions. The strategic placement of the tertiary amine adjacent to

the acrylic system further influences its electronic properties and reactivity.

These application notes provide an in-depth guide to the synthesis and synthetic utility of 2-
Piperidin-1-ylmethyl-acrylic acid, offering detailed protocols for its preparation and

subsequent use in key organic transformations.
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Property Value Reference

CAS Number 4969-03-3 [2]

Molecular Formula C₉H₁₅NO₂ [2]

Molecular Weight 169.22 g/mol [2]

Appearance
Typically a white to off-white

solid
-

Purity ≥97% (Commercially available) [2]

Note: Spectroscopic data (¹H NMR, ¹³C NMR, IR) should be confirmed on a lot-specific basis

via the Certificate of Analysis.

Protocol 1: Synthesis of 2-Piperidin-1-ylmethyl-
acrylic Acid via Baylis-Hillman Reaction
The synthesis of α-(aminomethyl)acrylates like the title compound is commonly achieved

through a variation of the Morita-Baylis-Hillman (MBH) reaction.[3] This atom-economical

reaction couples an activated alkene with an electrophile, catalyzed by a nucleophilic amine or

phosphine.[4] The following protocol describes a plausible synthesis from acrylic acid and

Eschenmoser's salt dimethylaminomethyl iodide, followed by displacement with piperidine.
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Step 1: Baylis-Hillman Reaction

Step 2: Nucleophilic Substitution

Acrylic Acid +
Eschenmoser's Salt

Reaction in suitable solvent
(e.g., MeCN/H₂O)

DABCO (catalyst)

Formation of
2-(Dimethylaminomethyl)acrylic acid

2-(Dimethylaminomethyl)acrylic acid

Reaction with Piperidine

Heat, neat or in polar solvent

2-Piperidin-1-ylmethyl-acrylic acid

Displacement of Dimethylamine
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2-Piperidin-1-ylmethyl-
acrylic acid

Activation with
EDC/HOBt

DCM, 0°C

Activated O-Acylisourea
Ester Intermediate

Nucleophilic Attack

Benzylamine

N-Benzyl-2-(piperidin-1-ylmethyl)
-acrylamide
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Monomer +
Initiator (AIBN)

Initiation (Heat)

Solvent (e.g., DMF), 70°C

Propagation

Radical Addition to Monomer

Termination

Combination or
Disproportionation

Poly(2-Piperidin-1-ylmethyl
-acrylic acid)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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